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Compound of Interest

Compound Name: Disodium beta-glycerophosphate

Cat. No.: B1237775

Abstract: This technical guide provides a comprehensive overview of the chemical and physical
properties of disodium beta-glycerophosphate. It details the compound's structure, stability,
and solubility, and explores its significant role in biological research, particularly in cellular
signaling and drug development. This document is intended for researchers, scientists, and
professionals in the pharmaceutical and biotechnology fields, offering in-depth information on
its experimental applications and the signaling pathways it influences.

Chemical Structure

Disodium beta-glycerophosphate, also known as disodium glycerol 2-phosphate, is the
disodium salt of beta-glycerophosphoric acid. The "beta" designation indicates that the
phosphate group is attached to the second carbon of the glycerol backbone. Unlike the alpha-
isomers, the beta-isomer is not chiral.[1] The chemical structure consists of a glycerol molecule
esterified with a phosphate group at the central carbon atom, with two sodium ions neutralizing
the charge on the phosphate group.

Caption: Chemical structure of disodium beta-glycerophosphate.

Chemical and Physical Properties

Disodium beta-glycerophosphate is commercially available in anhydrous and hydrated
forms, most commonly as a pentahydrate.[2][3] It is a white crystalline powder that is stable
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under normal conditions.[3][4] For long-term storage, it is recommended to keep the solid form
at room temperature or refrigerated (2-8°C), in a cool, dark place.[5][6] Aqueous stock solutions
are typically stable for up to three months when stored at -20°C.[5]

The following table summarizes the key quantitative properties of both the anhydrous and
pentahydrate forms of disodium beta-glycerophosphate.

Property Anhydrous Pentahydrate
Molecular Formula CsH7Naz206P[2][7] CsH7Naz206P - 5H20
Molecular Weight 216.04 g/mol [2][71[8] 306.11 g/mol [9]
CAS Number 819-83-0[2][3][71[8] 13408-09-8[3][10]
Melting Point Not applicable 102-104 °CJ[2][3]
Solubility in Water Soluble 5 mg/mL, 50 mg/mL
Appearance White crystalline powder[8] White crystalline powder
Stability Stabl.e. under normal Stabl.e. under normal
conditions][3] conditions[3]

Biological Role and Applications

Disodium beta-glycerophosphate serves two primary roles in biological research: as a
phosphatase inhibitor and as a phosphate donor.

e Phosphatase Inhibitor: It is a classical serine-threonine phosphatase inhibitor and is
frequently included in lysis buffers and kinase assay buffers to preserve the phosphorylation
state of proteins.[1][7][11]

e Phosphate Donor: In cell culture, it acts as a source of inorganic phosphate. This is
particularly important in studies of biomineralization, such as inducing the differentiation of
mesenchymal stem cells into osteoblasts and promoting the calcification of the extracellular
matrix.[5][10][11][12] It has been shown to accelerate calcification in cultured vascular
smooth muscle cells.[5][10][12]
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Signaling Pathway Involvement

Disodium beta-glycerophosphate is a key reagent used to stimulate osteogenic
differentiation in vitro. By providing a sustained source of phosphate, it contributes to the
formation of hydroxyapatite, the mineral component of bone. One of the signaling pathways
implicated in this process involves the phosphorylation of the extracellular signal-regulated
kinase 1/2 (ERK1/2), which in turn promotes the expression of osteogenic genes.[12]
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Caption: Osteogenic differentiation signaling pathway.

Experimental Protocols
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A common application of disodium beta-glycerophosphate is in cell culture media to induce
osteogenic differentiation. Below is a generalized workflow for such an experiment.

Preparation of Osteogenic Induction Medium: A typical osteogenic medium supplement
includes disodium beta-glycerophosphate, ascorbic acid, and dexamethasone. A stock
solution of disodium beta-glycerophosphate is prepared by dissolving it in sterile water to a
concentration of 1 M, filter-sterilizing it through a 0.2 um filter, and storing it in aliquots at -20°C.
[13] For the final working concentration in the cell culture medium, the stock solution is diluted
to 10-50 mM.[13]

Medium Preparation Cell Culture

( )| C )

( )
A

Assess Mineralization Analyze Gene Expression Analyze Protein Expression
(Alizarin Red Staining) (gRT-PCR) (Western Blot)

Click to download full resolution via product page

Caption: Experimental workflow for osteogenic differentiation.
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Mechanism of Action in Mineralization: Studies have shown that in cell culture, disodium beta-
glycerophosphate is hydrolyzed by alkaline phosphatase present on the cell surface.[14] This
enzymatic action leads to a localized increase in the concentration of inorganic phosphate ions,
which then drives the deposition of calcium phosphate minerals, leading to the formation of a
mineralized matrix.[10][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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